Cas no 2228636-29-9 (O-{1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228636-29-9
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6502877
• PubChem ID: 165857691
• Update Time: 2025-05-21

O-{1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylmethyl}hydroxylamine
• EN300-1988455
• 2228636-29-9
• O-{[1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C11H12ClNO3/c12-8-3-7(11(1-2-11)5-16-13)4-9-10(8)15-6-14-9/h3-4H,1-2,5-6,13H2
• InChI Key： WKGGOEAFGPMUQP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(CON)CC1)OCO2

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.7Ų

Additional information on O-{1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylmethyl}hydroxylamine

O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine is a highly specialized chemical compound with the CAS number 2228636-29-9. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule combines a cyclopropylmethyl group with a 7-chloro-1,3-dioxaindan ring system, which contributes to its distinctive reactivity and biological properties.

The dioxaindan ring system in this compound is a key structural element that has been extensively studied in recent years. Researchers have found that such systems exhibit remarkable stability and can serve as versatile platforms for the development of novel therapeutic agents. The chlorine substituent at the 7-position of the dioxaindan ring further enhances the compound's chemical reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine as a precursor in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and cycloaddition reactions has made it a popular choice in medicinal chemistry. For instance, researchers have utilized this compound to develop inhibitors for certain enzymes involved in cancer progression, demonstrating its potential in drug discovery.

The cyclopropylmethyl group attached to the hydroxylamine moiety is another critical feature of this compound. This group contributes to the molecule's ability to participate in [3+2] cycloaddition reactions, which are essential in forming complex ring systems. Recent advancements in catalytic asymmetric synthesis have further expanded the applications of this compound, enabling the creation of enantiomerically enriched products with high efficiency.

In terms of synthesis, O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions. The choice of synthetic route depends on the specific requirements of the target molecule and the availability of starting materials. For example, a recent study reported a highly efficient method involving palladium-catalyzed cross-coupling, which significantly improved the yield and purity of the final product.

The biological activity of this compound has also been a focal point of recent research. Studies have shown that it exhibits moderate inhibitory effects on certain kinases and proteases, suggesting its potential as a lead compound for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, with promising results indicating its role in treating inflammatory diseases.

From an environmental perspective, the synthesis and handling of O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine must adhere to strict safety protocols due to its chemical reactivity. However, it is important to note that this compound does not fall under any category of hazardous or controlled substances when handled appropriately.

In conclusion, O-{1-(7-Chloro-1,3-Dioxaindan-5-Yl)Cyclopropylmethyl}Hydroxylamine is a versatile and intriguing compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical entities. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.